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Compound of Interest

Compound Name: Valtrate

Cat. No.: B1682818

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, step-by-step procedures for the
proper disposal of Valtrate, a naturally derived compound utilized in various research
applications. Adherence to these protocols is critical for minimizing environmental impact and
ensuring personnel safety.

Valtrate: Hazard Profile and Safety Summary

Valtrate is classified with the following GHS hazard statements:
e H315: Causes skin irritation[1]

o H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]

Given these potential hazards, all Valtrate waste, including the pure compound, solutions, and
contaminated materials, must be treated as hazardous chemical waste.

Quantitative Data for Valtrate

The following table summarizes key quantitative data for Valtrate, crucial for its proper handling
and storage.
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Property Value

Molecular Formula C22H3008

Molecular Weight 422.47 g/mol

Boiling Point 525.9+50.0 °C (Predicted)[2]
Flash Point 226.5+30.2 °C[2]

Vapor Pressure 3.75E-11mmHg at 25°C[2]
Density 1.22+0.1 g/cm3 (Predicted)[2]

Step-by-Step Disposal Protocol for Valtrate
The following procedure is based on established best practices for the management of
hazardous laboratory chemicals.

1. Waste ldentification and Segregation:

» Designate as Hazardous: All materials contaminated with Valtrate, including unused
compound, solutions, and disposable laboratory supplies (e.g., gloves, pipette tips, weighing
papers), must be classified as hazardous waste.

o Separate Waste Streams: Do not mix Valtrate waste with other chemical waste streams
unless their compatibility is certain.[3] Maintain a dedicated and clearly labeled waste
container for all Valtrate-contaminated materials.

2. Personal Protective Equipment (PPE):

e Minimum PPE: When handling Valtrate waste, wear appropriate personal protective
equipment, including chemical-resistant gloves, safety glasses with side shields, and a lab
coat.

» Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator is necessary.

3. Waste Collection and Containment:
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Solid Waste:

o Collect pure Valtrate powder and contaminated solids in a robust, sealable container.

o Ensure the container is compatible with Valtrate and will not degrade.

Liquid Waste:

o Collect solutions containing Valtrate in a dedicated, leak-proof container.

o If Valtrate is dissolved in a solvent, the container must also be compatible with that
solvent. The hazards of the solvent must be considered in the overall disposal plan.

Labeling:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Valtrate," the CAS number (18296-44-1), and an indication of the contents (e.g., "Solid
Waste" or "Liquid Waste in [Solvent Name]").

. On-site Storage:

Secure Location: Store waste containers in a designated, secure area away from general
laboratory traffic.

Secondary Containment: Place waste containers in secondary containment to prevent spills.

Ventilation: Ensure the storage area is well-ventilated.

. Professional Disposal:

Licensed Vendor: Arrange for the collection and disposal of Valtrate waste through a
certified hazardous waste disposal vendor.[3][4]

Documentation: Provide the vendor with a complete and accurate description of the waste,
including the Safety Data Sheet (SDS) if available, and the information from your waste
container label.
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e Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal environmental regulations.[5] Never dispose of Valtrate down the drain or in the

regular trash.[3]

Experimental Protocols Referenced

While no specific experimental protocols for the disposal of Valtrate were found in the public
domain, the procedures outlined above are derived from standard hazardous waste
management protocols widely accepted in the scientific community. These protocols are
designed to mitigate the risks associated with the handling and disposal of chemicals with

known and potential hazards.

Valtrate Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Valtrate waste from
the point of generation to final disposal.
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Caption: Workflow for the proper disposal of Valtrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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